Cas no 399580-65-5 (2-Propenoyl chloride, 3-(2,3,5-trifluorophenyl)-)

• Product Name: 2-Propenoyl chloride, 3-(2,3,5-trifluorophenyl)-
• CAS No: 399580-65-5
• MF: C₉H₄ClF₃O
• MW: 220.575672149658
• CID: 3965718
• PubChem ID: 85809035
• Update Time: 2025-04-22

2-Propenoyl chloride, 3-(2,3,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-(2,3,5-trifluorophenyl)-
• 399580-65-5
• 3-(2,3,5-Trifluorophenyl)-2-propenoyl chloride
• DTXSID001246976

• Inchi： 1S/C9H4ClF3O/c10-8(14)2-1-5-3-6(11)4-7(12)9(5)13/h1-4H
• InChI Key： YWHWQUNPCGRDSP-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=C(C=C(C=1F)F)F)=O

Computed Properties

• Exact Mass: 219.9902769Da
• Monoisotopic Mass: 219.9902769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų